2-((5-(4-((3r,5r,7r)-adamantane-1-carbonyl)piperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)-N-methylacetamide

• IUPAC Name: 2-[[5-[4-(adamantane-1-carbonyl)piperazin-1-yl]-1,3,4-thiadiazol-2-yl]sulfanyl]-N-methylacetamide
• InChI: InChI=1S/C20H29N5O2S2/c1-21-16(26)12-28-19-23-22-18(29-19)25-4-2-24(3-5-25)17(27)20-9-13-6-14(10-20)8-15(7-13)11-20/h13-15H,2-12H2,1H3,(H,21,26)
• InChI Key: SDZBINUAUGETEU-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)CSC1=NN=C(S1)N2CCN(CC2)C(=O)C34CC5CC(C3)CC(C5)C4
• Molecular Formula: C20H29N5O2S2
• Molecular Weight: 435.6 g/mol

Description

2-((5-(4-((3r,5r,7r)-adamantane-1-carbonyl)piperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)-N-methylacetamide is a useful research compound. Its molecular formula is C20H29N5O2S2 and its molecular weight is 435.61. The purity is usually 95%.
BenchChem offers high-quality 2-((5-(4-((3r,5r,7r)-adamantane-1-carbonyl)piperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)-N-methylacetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((5-(4-((3r,5r,7r)-adamantane-1-carbonyl)piperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)-N-methylacetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities

Antimicrobial and Anti-inflammatory Properties
One stream of research focuses on the synthesis and evaluation of adamantane-containing compounds for their antimicrobial and anti-inflammatory activities. A study by Al-Abdullah et al. (2014) explored the synthesis of S-substituted and N-substituted 5-(1-adamantyl)-1,2,4-triazole-3-thiols, demonstrating potent antibacterial activity and good dose-dependent anti-inflammatory activity against carrageenan-induced paw edema in rats (Al-Abdullah et al., 2014). This aligns with the broader interest in adamantane derivatives for their potential therapeutic uses.

Antimicrobial Evaluation
Research has extended into the synthesis and biological evaluation of thiadiazole amide compounds containing piperazine, showcasing inhibitory effects on Xanthomonas campestris pv. oryzae, highlighting the compound's potential in addressing bacterial infections (Xia, 2015).

Anti-HIV-1 Activity
A pivotal study by El-Emam et al. (2004) synthesized 5-(1-adamantyl)-2-substituted thio-1,3,4-oxadiazoles and related derivatives, revealing their significant in vitro activities against Gram-positive and Gram-negative bacteria, Candida albicans, and notably, anti-HIV-1 activity, indicating the compound's potential in antiviral therapies (El-Emam et al., 2004).

Molecular Interactions and Properties

Quantitative Assessment of Noncovalent Interactions
El-Emam et al. (2020) conducted a study on adamantane-1,3,4-thiadiazole hybrid derivatives to assess noncovalent interactions using crystallographic and QTAIM analysis. The research provides insights into the molecular properties and stability of such compounds, relevant for drug design and development (El-Emam et al., 2020).